Cas no 2549053-72-5 (1-{[1-(2,6-difluorobenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole)

• Product Name: 1-{[1-(2,6-difluorobenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole
• CAS No: 2549053-72-5
• MF: C₁₅H₁₅F₂N₃O
• MW: 291.29591012001
• CID: 5315000
• PubChem ID: 154884021
• Update Time: 2025-06-11

1-{[1-(2,6-difluorobenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• AKOS039918720
• 1-{[1-(2,6-difluorobenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole
• 2549053-72-5
• F6677-2243
• (2,6-Difluorophenyl)[3-[(4-methyl-1H-pyrazol-1-yl)methyl]-1-azetidinyl]methanone

• Inchi： 1S/C15H15F2N3O/c1-10-5-18-20(6-10)9-11-7-19(8-11)15(21)14-12(16)3-2-4-13(14)17/h2-6,11H,7-9H2,1H3
• InChI Key： VEFOBZBKPIXMMX-UHFFFAOYSA-N
• SMILES： C(C1=C(F)C=CC=C1F)(N1CC(CN2C=C(C)C=N2)C1)=O

Computed Properties

• Exact Mass: 291.11831843g/mol
• Monoisotopic Mass: 291.11831843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 445.7±40.0 °C(Predicted)
• pka: 2.70±0.10(Predicted)

Additional information on 1-{[1-(2,6-difluorobenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole

Professional Introduction to Compound with CAS No. 2549053-72-5 and Product Name: 1-{[1-(2,6-difluorobenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole

Compound with the CAS number 2549053-72-5 and the product name 1-{[1-(2,6-difluorobenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in pharmaceutical research and drug development. The molecular framework of this compound incorporates several key functional groups, including a 2,6-difluorobenzoyl moiety and an azetidinyl substituent, which contribute to its unique chemical properties and biological activities.

The 2,6-difluorobenzoyl group is a crucial component of this compound, influencing its reactivity and interaction with biological targets. Fluorine atoms at the 2 and 6 positions introduce electron-withdrawing effects, enhancing the electrophilicity of the benzoyl group. This modification can significantly alter the pharmacokinetic and pharmacodynamic profiles of the compound, making it a valuable candidate for further investigation in drug design. The presence of fluorine atoms also improves metabolic stability, a critical factor in ensuring the efficacy and safety of pharmaceutical agents.

Additionally, the azetidinyl substituent in the molecular structure adds another layer of complexity and functionality. Azetidine derivatives are known for their versatility in medicinal chemistry, often serving as scaffolds for bioactive molecules. The three-membered azetidine ring introduces conformational constraints, which can influence binding affinity and selectivity when interacting with biological targets. This structural feature makes 1-{[1-(2,6-difluorobenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole a promising candidate for further exploration in the development of novel therapeutic agents.

The combination of these functional groups results in a compound with multifaceted properties that are attractive for pharmaceutical applications. Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to modulate biological pathways effectively. The 2,6-difluorobenzoyl group, in particular, has been extensively studied for its role in enhancing binding interactions with enzymes and receptors. This has led to its incorporation into various drug candidates targeting neurological disorders, inflammatory diseases, and infectious diseases.

In the context of current research, 1-{[1-(2,6-difluorobenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole has shown potential as a lead compound for further derivatization and optimization. The pyrazole moiety is another key structural element that contributes to the compound's biological activity. Pyrazole derivatives are well-documented for their wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. By integrating this scaffold with other bioactive groups such as the azetidinyl moiety, researchers aim to develop compounds with enhanced therapeutic efficacy.

Recent advancements in computational chemistry have enabled more efficient screening and design of novel molecules like 1-{[1-(2,6-difluorobenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole. Molecular modeling techniques have been instrumental in predicting binding affinities and interactions with target proteins. These simulations have helped researchers optimize the compound's structure to improve its pharmacological properties. For instance, computational studies have identified specific residues on target proteins that interact with the 2,6-difluorobenzoyl group and the azetidinyl substituent, providing insights into how these interactions can be modulated to enhance drug activity.

The synthesis of this compound also represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of various functional groups while maintaining high selectivity and yield. Advanced synthetic methodologies have been employed to construct the complex molecular framework efficiently. Techniques such as cross-coupling reactions and transition metal catalysis have played crucial roles in building the desired structure. These synthetic strategies not only highlight the ingenuity of modern organic synthesis but also pave the way for scalable production processes.

From a biological perspective, 1-{[1-(2,6-difluorobenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole exhibits promising activity profiles that warrant further investigation. Preliminary studies have suggested potential interactions with enzymes involved in metabolic pathways relevant to various diseases. The fluorinated benzoyl group appears to be particularly important in mediating these interactions due to its ability to engage multiple binding sites on target proteins. This property could lead to compounds with improved selectivity over existing therapeutic agents.

The pyrazole scaffold also contributes significantly to the compound's biological activity by providing a rigid framework that enhances binding stability. Additionally, the presence of methyl groups at strategic positions within the molecule influences conformational flexibility and overall bioavailability. These structural features collectively contribute to the compound's potential as a lead candidate for drug development.

In conclusion,1-{[1-(2,6-difluorobenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole (CAS No: 2549053-72-5) is a structurally complex and functionally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery efforts aimed at developing novel therapeutic agents for various diseases.